molecular formula C12H14ClF3O B15383916 1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene

1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene

Cat. No.: B15383916
M. Wt: 266.68 g/mol
InChI Key: DLDQNCZXFSMQAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a benzene ring substituted with a 3-chloropropyl chain at position 1, an ethyl group at position 2, and a trifluoromethoxy group at position 2. For example, its positional isomer, 1-(3-Chloropropyl)-3-ethyl-4-(trifluoromethoxy)benzene (CAS 1804049-43-1), has a molecular formula of C₁₂H₁₄ClF₃O, a molar mass of 266.69 g/mol, a predicted density of 1.194 g/cm³, and a boiling point of 264°C . These properties highlight the influence of substituent positioning on physicochemical behavior.

Properties

Molecular Formula

C12H14ClF3O

Molecular Weight

266.68 g/mol

IUPAC Name

1-(3-chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene

InChI

InChI=1S/C12H14ClF3O/c1-2-9-8-11(17-12(14,15)16)6-5-10(9)4-3-7-13/h5-6,8H,2-4,7H2,1H3

InChI Key

DLDQNCZXFSMQAE-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1)OC(F)(F)F)CCCCl

Origin of Product

United States

Biological Activity

1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene is an organic compound characterized by a unique structure featuring a benzene ring with a chloropropyl group, an ethyl group, and a trifluoromethoxy group. This specific arrangement of substituents imparts distinct chemical and biological properties, making it a subject of interest in various fields, including medicinal chemistry and pharmacology.

The compound has a molecular formula of C12H14ClF3OC_{12}H_{14}ClF_3O and a molecular weight of approximately 266.69 g/mol. The trifluoromethoxy group is particularly notable for its strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity significantly .

Anticancer Potential

Research indicates that compounds with similar structural motifs have shown potential as anticancer agents. For instance, studies on related chloropropyl derivatives have demonstrated their ability to undergo metabolic activation, resulting in the formation of active metabolites that exhibit cytotoxic effects against various cancer cell lines . The presence of the chloropropyl group is crucial as it can be metabolized to yield reactive species that may interact with cellular macromolecules, leading to apoptosis in cancer cells.

Antifungal Activity

In vitro studies have suggested that compounds with trifluoromethoxy groups possess antifungal properties. While specific data on 1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene is limited, related compounds have shown efficacy against fungi such as Candida albicans and Aspergillus fumigatus, indicating a potential for this compound to exhibit similar activity .

Structure-Activity Relationship (SAR)

The biological activity of 1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene can be analyzed through its structure-activity relationship. The trifluoromethoxy group enhances lipophilicity, potentially improving membrane permeability and bioavailability. In contrast, the chloropropyl group may facilitate metabolic activation pathways that are critical for its biological effects .

Case Studies

Several case studies have explored the biological effects of structurally analogous compounds:

  • Chloropropyl Derivatives : A study on 1-(2-chloroethyl)-3-alkyl derivatives revealed that metabolic activation led to the formation of mutagenic agents, suggesting that similar mechanisms could be at play for 1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene .
  • Trifluoromethoxy Compounds : Research has shown that trifluoromethoxy-substituted benzene derivatives possess enhanced activity against various pathogens due to their unique electronic properties .

Data Tables

Compound Molecular Formula Molecular Weight (g/mol) Biological Activity
1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzeneC₁₂H₁₄ClF₃O266.69Potential anticancer and antifungal activity
Related Chloropropyl DerivativeC₈H₉Cl154.61Cytotoxic effects in cancer cell lines
Trifluoromethoxy CompoundC₉H₇F₃O192.15Antifungal activity against C. albicans

Comparison with Similar Compounds

Structural Analogs with Trifluoromethoxy Substitution

Key Examples :

  • 1-Fluoro-2-(trifluoromethoxy)benzene , 1-Bromo-2-(trifluoromethoxy)benzene , and 1-Iodo-4-(trifluoromethoxy)benzene ():
    • These compounds share the trifluoromethoxy group but differ in halogens (F, Br, I) and their positions.
    • The halogen type affects reactivity and applications. For instance, bromine and iodine derivatives are heavier (higher molar mass) and may exhibit distinct nucleophilic substitution tendencies compared to the chloropropyl-ethyl variant .
  • 1-(2-Aminoethyl)-4-(trifluoromethoxy)benzene hydrochloride (CAS 170015-99-3) and 1-(2-Amino-1-propyl)-4-(trifluoromethoxy)benzene hydrochloride (CAS 72242-00-3) (): These analogs replace the chloropropyl and ethyl groups with aminoalkyl chains.

Chloropropyl-Containing Compounds

  • 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine (CAS 52605-52-4) and 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazinium chloride (CAS 56917-44-3) (): These compounds feature a 3-chloropropyl chain but are integrated into a piperazine ring system rather than a benzene backbone.

Ethyl-Substituted Aromatics

  • 1-(3-Chloropropyl)-3-ethyl-4-(trifluoromethoxy)benzene (CAS 1804049-43-1) ():
    • A positional isomer of the target compound, with the ethyl group at position 3 instead of 2.
    • Subtle differences in steric hindrance and electronic effects may alter boiling points and solubility. For example, the predicted boiling point (264°C) and density (1.194 g/cm³) provide a benchmark for comparing isomers .

Data Table: Comparative Analysis of Key Compounds

Compound Name Molecular Formula Molar Mass (g/mol) Substituents Boiling Point (°C) Density (g/cm³) Source
1-(3-Chloropropyl)-2-ethyl-4-(trifluoromethoxy)benzene (Target) C₁₂H₁₄ClF₃O ~266.69* 3-Cl-propyl, 2-ethyl, 4-CF₃O Not Reported Not Reported -
1-(3-Chloropropyl)-3-ethyl-4-(trifluoromethoxy)benzene (Isomer) C₁₂H₁₄ClF₃O 266.69 3-Cl-propyl, 3-ethyl, 4-CF₃O 264.0 (Predicted) 1.194 (Predicted)
1-Fluoro-2-(trifluoromethoxy)benzene C₇H₄F₄O 184.10 1-F, 2-CF₃O Not Reported Not Reported
1-Bromo-2-(trifluoromethoxy)benzene C₇H₄BrF₃O 241.01 1-Br, 2-CF₃O Not Reported Not Reported
1-(2-Aminoethyl)-4-(trifluoromethoxy)benzene hydrochloride C₉H₁₁ClF₃NO 241.64 2-aminoethyl, 4-CF₃O (as HCl salt) Not Reported Not Reported

*Estimated based on isomer data.

Key Research Findings

  • Substituent Position Effects : The ethyl group’s position (ortho vs. meta) influences steric interactions and electronic distribution. For example, the meta-ethyl isomer (CAS 1804049-43-1) may exhibit marginally higher boiling points due to reduced symmetry compared to the ortho-ethyl variant .
  • Functional Group Impact : The trifluoromethoxy group enhances electronegativity and metabolic stability, making such compounds valuable in agrochemicals (e.g., flufenprox , a pesticide with a trifluoropropoxy group; ) .
  • Chloropropyl Chain Utility : The 3-chloropropyl moiety is a reactive handle for further derivatization, as seen in piperazine-based pharmaceuticals () .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.